3,5-Bibromo-2,6-difluorobenzaldehyde
Overview
Description
“3,5-Bibromo-2,6-difluorobenzaldehyde” is a chemical compound with the CAS Number: 1803713-69-0 . It has a molecular weight of 299.9 and its IUPAC name is 3,5-dibromo-2,6-difluorobenzaldehyde . It is a solid substance .
Molecular Structure Analysis
The InChI code for “3,5-Bibromo-2,6-difluorobenzaldehyde” is 1S/C7H2Br2F2O/c8-4-1-5(9)7(11)3(2-12)6(4)10/h1-2H . This code provides a specific representation of the molecule’s structure.
Scientific Research Applications
Spectroscopy and Molecular Structure
Studies have utilized difluorobenzaldehydes, including compounds closely related to 3,5-Bibromo-2,6-difluorobenzaldehyde, to investigate their spectroscopic properties and molecular structure. For instance, matrix-isolation infrared spectroscopy combined with UV irradiation and DFT calculations has been applied to difluorobenzaldehydes to observe photo-induced rotational isomerism and evaluate the energy differences between isomers based on infrared data (Itoh et al., 2011). Similarly, emission spectra studies have provided insights into the conformer-specific phosphorescence of difluorobenzaldehyde vapors, highlighting the importance of molecular structure in determining spectroscopic behavior (Itoh, 2009).
Synthesis and Chemical Reactions
Research has focused on the synthesis of novel compounds and the exploration of chemical reactions involving halogenated benzaldehydes. The base-catalyzed cyclocondensation of dihalobenzaldehydes has led to the formation of thiouracil derivatives, showcasing the potential of these compounds in synthetic chemistry (Al-Omar et al., 2010). Furthermore, the synthesis of fluorinated analogues of combretastatin A-4 using fluorinated benzaldehydes demonstrates the application of these compounds in the development of anticancer agents (Lawrence et al., 2003).
Solubility and Solvent Effects
Investigations into the solubility of dibromo-hydroxybenzaldehydes in various solvents have provided insights into solvent effects and preferential solvation. For example, the equilibrium solubility of 3,5-dibromo-4-hydroxybenzaldehyde in different aqueous solutions has been modeled to understand the factors influencing solubility and the role of solvent in solvation dynamics (Zhu et al., 2020).
properties
IUPAC Name |
3,5-dibromo-2,6-difluorobenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H2Br2F2O/c8-4-1-5(9)7(11)3(2-12)6(4)10/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RKKRYHJAZAXUNN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C(=C1Br)F)C=O)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H2Br2F2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.89 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Bibromo-2,6-difluorobenzaldehyde | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![methyl({1-[(oxan-3-yl)methyl]-1H-pyrazol-4-yl}methyl)amine](/img/structure/B1484701.png)